Cas no 62136-62-3 (2-Furanacetic acid, 5-dodecyltetrahydro-, methyl ester, trans-)

• Product Name: 2-Furanacetic acid, 5-dodecyltetrahydro-, methyl ester, trans-
• CAS No: 62136-62-3
• MF: C₁₉H₃₆O₃
• MW: 312.48734664917
• CID: 456796
• PubChem ID: 71389593
• Update Time: 2025-04-19

2-Furanacetic acid, 5-dodecyltetrahydro-, methyl ester, trans- Chemical and Physical Properties

Names and Identifiers

• 2-Furanacetic acid, 5-dodecyltetrahydro-, methyl ester, trans-
• 62136-62-3
• DTXSID70811589
• Methyl [(2R,5S)-5-dodecyloxolan-2-yl]acetate

• Inchi： 1S/C19H36O3/c1-3-4-5-6-7-8-9-10-11-12-13-17-14-15-18(22-17)16-19(20)21-2/h17-18H,3-16H2,1-2H3/t17-,18+/m0/s1
• InChI Key： XWKBFKNORZBBMA-ZWKOTPCHSA-N
• SMILES： O1[C@@H](CC(=O)OC)CC[C@@H]1CCCCCCCCCCCC

Computed Properties

• Exact Mass: 312.26658
• Monoisotopic Mass: 312.26644501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 14
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53